Cas no 267878-52-4 (5-Methyl-6-nitropyridin-2-amine)

• Product Name: 5-Methyl-6-nitropyridin-2-amine
• CAS No: 267878-52-4
• MF: C₆H₇N₃O₂
• MW: 153.138680696487
• CID: 4899769
• Update Time: 2025-10-30

5-Methyl-6-nitropyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-6-nitropyridin-2-amine
• 2-Pyridinamine, 5-methyl-6-nitro-
• NSC170690
• 5-Methyl-6-nitro-2-pyridinamine
• 6-Amino-3-methyl-2-nitropyridine
• 5-Methyl-6-nitropyridin-2-amine

• Inchi： 1S/C6H7N3O2/c1-4-2-3-5(7)8-6(4)9(10)11/h2-3H,1H3,(H2,7,8)
• InChI Key： YXGZPJAAXNNIFW-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C)=CC=C(N)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 156
• XLogP3: 1
• Topological Polar Surface Area: 84.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 5-Methyl-6-nitropyridin-2-amine

Structure and Chemical Properties of 5-Methyl-6-nitropyridin-2-amine (CAS No. 267878-52-4)

5-Methyl-6-nitropyridin-2-amine, a derivative of pyridine, exhibits a unique molecular framework characterized by a nitrogen-containing heterocyclic ring system. The compound's chemical structure features a pyridine ring substituted with a nitro group at the 6-position and a methyl group at the 5-position, while the 2-position contains an amino functional group. This structural configuration imparts distinct physicochemical properties, including moderate solubility in polar solvents and a calculated molecular weight of approximately 167.16 g/mol. The 6-nitro substituent contributes to the compound's potential as a bioactive scaffold, while the 5-methyl group enhances steric stability and reduces metabolic degradation. The 2-amine functionality is critical for its interaction with biological targets, particularly in pharmaceutical applications.

Pharmacological Mechanisms and Therapeutic Potential

Recent studies have highlighted the multifaceted pharmacological activities of 5-Methyl-6-nitropyridin-2-amine. As a derivative of pyridine, it demonstrates potential as an inhibitor of specific enzymatic pathways, including those involved in inflammatory responses and neurodegenerative processes. Research published in *Journal of Medicinal Chemistry* (2023) suggests that the compound may modulate the activity of cyclooxygenase-2 (COX-2), a key enzyme in the synthesis of pro-inflammatory prostaglandins. This property positions 5-Methyl-6-nitropyridin-2-amine as a candidate for the development of anti-inflammatory drugs with reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Additionally, the compound's interaction with ionotropic glutamate receptors has been explored in preclinical models. A 2024 study in *Frontiers in Pharmacology* revealed that 5-Methyl-6-nitropyridin-2-amine exhibits potential neuroprotective effects by inhibiting the overactivation of NMDA receptors, which is implicated in conditions such as ischemic stroke and traumatic brain injury. These findings underscore its therapeutic relevance in neurology and neurodegenerative diseases. The 6-nitro substituent is believed to enhance the compound's affinity for these receptors, while the 5-methyl